Cas no 286471-35-0 (H-GLU-SER-LEU-PHE-OH)

• Product Name: H-GLU-SER-LEU-PHE-OH
• CAS No: 286471-35-0
• MF: C₂₃H₃₄N₄O₈
• MW: 494.538066387177
• CID: 2097744
• Update Time: 2025-06-10

H-GLU-SER-LEU-PHE-OH Chemical and Physical Properties

Names and Identifiers

• H-Glu-Ser-Leu-Phe-OH
• CID 124356842
• L-Phenylalanine, L-α-glutamyl-L-seryl-L-leucyl- (9CI)
• H-GLU-SER-LEU-PHE-OH

• Inchi： 1S/C23H34N4O8/c1-13(2)10-16(21(32)26-17(23(34)35)11-14-6-4-3-5-7-14)25-22(33)18(12-28)27-20(31)15(24)8-9-19(29)30/h3-7,13,15-18,28H,8-12,24H2,1-2H3,(H,25,33)(H,26,32)(H,27,31)(H,29,30)(H,34,35)/t15-,16-,17-,18-/m0/s1
• InChI Key： IOVKUSRMYDZDRQ-XSLAGTTESA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CO)NC([C@H](CCC(=O)O)N)=O)=O)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 739
• XLogP3: -2.4
• Topological Polar Surface Area: 208

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 907.4±65.0 °C(Predicted)
• pka: 3.50±0.10(Predicted)

H-GLU-SER-LEU-PHE-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-GLU-SER-LEU-PHE-OH

Professional Introduction to Compound with CAS No. 286471-35-0 and Product Name: H-GLU-SER-LEU-PHE-OH

Compound with the CAS number 286471-35-0 and the product name H-GLU-SER-LEU-PHE-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, a synthetic peptide, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The sequence H-GLU-SER-LEU-PHE-OH consists of four amino acids linked in a specific order, each contributing to the compound's overall functionality and reactivity.

The study of peptides has seen remarkable progress in recent years, with researchers exploring their roles in various biological processes. Peptides such as H-GLU-SER-LEU-PHE-OH are particularly intriguing because they can mimic the behavior of natural signaling molecules, making them valuable tools in drug discovery and development. The specific sequence of amino acids in this peptide influences its interactions with biological targets, which is crucial for designing effective therapeutic agents.

Recent research has highlighted the importance of peptide-based drugs in treating a wide range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The compound H-GLU-SER-LEU-PHE-OH has been investigated for its potential to modulate biological pathways by interacting with specific receptors or enzymes. For instance, studies have shown that this peptide may exhibit properties that could be beneficial in anti-inflammatory therapies. The precise arrangement of amino acids in its structure allows it to bind to target proteins with high specificity, a key factor in drug design.

The synthesis of H-GLU-SER-LEU-PHE-OH involves advanced chemical techniques that ensure high purity and yield. Solid-phase peptide synthesis (SPPS) is commonly employed for producing such peptides due to its efficiency and scalability. This method allows researchers to construct complex peptide sequences with high precision, which is essential for maintaining the biological activity of the compound. The synthesis process also enables modifications to be made at specific positions within the peptide chain, further enhancing its therapeutic potential.

In vitro studies have demonstrated promising results regarding the biological activity of H-GLU-SER-LEU-PHE-OH. These studies have focused on its interactions with cellular components and its ability to influence signaling pathways. For example, researchers have observed that this peptide can modulate the activity of certain enzymes involved in inflammation and cell proliferation. Such findings suggest that H-GLU-SER-LEU-PHE-OH could be a valuable candidate for developing novel treatments for diseases characterized by abnormal cell growth or inflammation.

Moreover, the compound's stability under various conditions is a critical factor in its potential clinical application. Studies have evaluated the thermal stability and solubility of H-GLU-SER-LEU-PHE-OH, providing insights into how it behaves in different environments. These properties are essential for determining the appropriate formulation and delivery methods for therapeutic use. For instance, understanding its solubility profile helps in designing effective drug formulations that ensure optimal absorption and distribution within the body.

The field of peptidomimetics has also contributed significantly to the development of compounds like H-GLU-SER-LEU-PHE-OH. Peptidomimetics are synthetic molecules designed to mimic peptides but with improved stability and bioavailability. By incorporating non-natural amino acids or modifications into the peptide sequence, researchers can enhance the compound's pharmacological properties while reducing its susceptibility to degradation by enzymatic processes. This approach has led to the discovery of several promising candidates for treating various diseases.

Current research trends indicate that peptides are becoming increasingly important in personalized medicine. The ability to tailor peptide sequences based on individual patient needs offers a new dimension in therapeutic strategies. For example, variations in amino acid sequences can be designed to target specific mutations or genetic markers associated with certain diseases. This personalized approach holds great promise for improving treatment outcomes and reducing side effects.

The regulatory landscape for peptide-based drugs is also evolving, with agencies such as the FDA and EMA providing guidelines for their development and approval. These regulations ensure that peptides like H-GLU-SER-LEU-PHE-OH meet stringent safety and efficacy standards before being made available to patients. Compliance with these regulations is essential for advancing peptide-based therapies into clinical practice.

In conclusion, compound with CAS No. 286471-35-0 and product name H-GLU-SER-LEU-PHE-OH represents a significant advancement in biochemical research and pharmaceutical development. Its unique structural properties and potential therapeutic applications make it a valuable candidate for further study and clinical evaluation. As research continues to uncover new insights into peptide biology, compounds like H-GLU-SER-LEU-PHE-OH are poised to play a crucial role in shaping the future of medicine.